Cas no 131447-89-7 (Heptanenitrile,3-[1-(acetyloxy)-1-methylethyl]-6-oxo-)
131447-89-7 structure
Product Name:Heptanenitrile,3-[1-(acetyloxy)-1-methylethyl]-6-oxo-
CAS No:131447-89-7
MF:C12H19NO3
MW:225.284163713455
CID:181475
PubChem ID:2724745
Update Time:2025-04-19
Heptanenitrile,3-[1-(acetyloxy)-1-methylethyl]-6-oxo- Chemical and Physical Properties
Names and Identifiers
-
- Heptanenitrile,3-[1-(acetyloxy)-1-methylethyl]-6-oxo-
- [(3R)-3-(cyanomethyl)-2-methyl-6-oxoheptan-2-yl] acetate
- [(3R)-3-(cyanomethyl)-2-methyl-6-oxidanylidene-heptan-2-yl] ethanoate
- 3-(1-acetoxy-1-methylethyl)-6-oxoheptanenitrile
- A806263
- AC1OEHEG
- acetic acid [(3R)-3-(cyanomethyl)-2-methyl-6-oxoheptan-2-yl] ester
- 2-(CYANOMETHYL)-1,1-DIMETHYL-5-OXOHEXYL ACETATE
- 3-(Cyanomethyl)-2-methyl-6-oxoheptan-2-yl acetate
- DL-3-(1-ACETOXY-1-METHYLETHYL)-6-OXOHEPTANENITRILE
- DL-3-(1-Acetoxy-1-methylethyl)-6-oxoheptanenitrile,97%
- [3-(cyanomethyl)-2-methyl-6-oxoheptan-2-yl] acetate
- 131447-89-7
- AKOS024284185
-
- Inchi: 1S/C12H19NO3/c1-9(14)5-6-11(7-8-13)12(3,4)16-10(2)15/h11H,5-7H2,1-4H3
- InChI Key: GYMQJDBBAFVHRZ-UHFFFAOYSA-N
- SMILES: O(C(C)=O)C(C)(C)C(CC#N)CCC(C)=O
Computed Properties
- Exact Mass: 225.13600
- Monoisotopic Mass: 225.136
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 312
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 0.7
- Topological Polar Surface Area: 67.2Ų
Experimental Properties
- Color/Form: Amber viscous liquid
- Density: 1.03
- Boiling Point: 120-125 °C (2 mmHg)
- Flash Point: 162.9°C
- Refractive Index: 1.4586-1.4606
- PSA: 67.16000
- LogP: 2.22718
- Solubility: Slightly soluble in water
Heptanenitrile,3-[1-(acetyloxy)-1-methylethyl]-6-oxo- Related Literature
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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